Cas no 158890-35-8 (Ethanone,2-chloro-1-(3,4,5,6,7,8-hexahydro-2(1H)-isoquinolinyl)-)

• Product Name: Ethanone,2-chloro-1-(3,4,5,6,7,8-hexahydro-2(1H)-isoquinolinyl)-
• CAS No: 158890-35-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 109034
• PubChem ID: 45081111
• Update Time: 2025-04-18

Ethanone,2-chloro-1-(3,4,5,6,7,8-hexahydro-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(3,4,5,6,7,8-hexahydro-2(1H)-isoquinolinyl)-
• 2-chloro-1-(3,4,5,6,7,8-hexahydro-1H-isoquinolin-2-yl)ethanone
• Isoquinoline, 2-(chloroacetyl)-1,2,3,4,5,6,7,8-octahydro- (9CI)
• DTXSID80664366
• 158890-35-8
• Isoquinoline,2-(chloroacetyl)-1,2,3,4,5,6,7,8-octahydro-(9ci)
• 2-Chloro-1-(3,4,5,6,7,8-hexahydroisoquinolin-2(1H)-yl)ethan-1-one

• Inchi： 1S/C11H16ClNO/c12-7-11(14)13-6-5-9-3-1-2-4-10(9)8-13/h1-8H2
• InChI Key： ZZHPFMBWLWMMJS-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC2CCCCC=2C1)=O

Computed Properties

• Exact Mass: 213.09218
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides